molecular formula C15H16N4O4S2 B2497201 N-[5-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide CAS No. 868974-41-8

N-[5-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide

Cat. No. B2497201
CAS RN: 868974-41-8
M. Wt: 380.44
InChI Key: UXJCSSTWZCTXGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a unique chemical with the linear formula C19H17N3O4S3 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . The process involves several steps, including basic hydrolysis, formation of an ester and carbohydrazide, and a series of reactions with electrophiles . The final compounds are synthesized by stirring a specific compound with electrophiles in LiH/DMF .


Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 447.557 . It contains a benzodioxole ring, which is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a Pd-catalyzed C-N cross-coupling . Other reactions involve the use of reagents such as 5-bromo-benzo dioxole, PdCl2, xantphos, Cs2CO3, and 1,4-dioxane .


Physical And Chemical Properties Analysis

The compound has a linear formula of C19H17N3O4S3 and a molecular weight of 447.557 . More detailed physical and chemical properties are not available in the retrieved documents.

Scientific Research Applications

Biological and Pharmacological Applications

a. Antitumor Activity: Studies have explored the antitumor potential of this compound. Novel derivatives, such as N-aryl-5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(tert-butyl)thiazol-2-amines, have been synthesized and evaluated against cancer cell lines (e.g., HeLa, A549, and MCF-7) . These investigations aim to identify potential chemotherapeutic agents.

b. Anticonvulsant Activity: Another area of interest is its anticonvulsant properties. Derivatives of N-(5-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)propionamide have been designed, synthesized, and tested for their efficacy against maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ)-induced seizures . These investigations contribute to the development of potential antiepileptic drugs.

Sensor Applications

Researchers have also explored the modification of electrodes with derivatives of this compound for sensor applications. For instance, a lead (Pb2+) sensor was developed based on (E)-N’-benzo[d]dioxol-5-ylmethylene)-4-methyl-benzenesulfonohydrazide derivatives. This sensor exhibited sensitivity and selectivity under ambient conditions .

Mechanism of Action

While the exact mechanism of action of this compound is not specified in the retrieved documents, similar compounds have shown antimicrobial, hemolytic, and thrombolytic activities .

properties

IUPAC Name

N-[5-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N4O4S2/c1-2-12(20)17-14-18-19-15(25-14)24-7-13(21)16-6-9-3-4-10-11(5-9)23-8-22-10/h3-5H,2,6-8H2,1H3,(H,16,21)(H,17,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UXJCSSTWZCTXGG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(=O)NC1=NN=C(S1)SCC(=O)NCC2=CC3=C(C=C2)OCO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N4O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[5-[2-(1,3-benzodioxol-5-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.